Cas no 5954-71-2 (Thiirane,2,3-dimethyl-, (2R,3S)-rel-)

• Product Name: Thiirane,2,3-dimethyl-, (2R,3S)-rel-
• CAS No: 5954-71-2
• MF: C₄H₈S
• MW: 88.1713199615479
• CID: 374300
• PubChem ID: 80053
• Update Time: 2025-04-19

Thiirane,2,3-dimethyl-, (2R,3S)-rel- Chemical and Physical Properties

Names and Identifiers

• Thiirane,2,3-dimethyl-, (2R,3S)-rel-
• (2R,3S)-2,3-Dimethylthiirane
• cis-2,3-dimethylthiirane
• 2,3-Dimethyl-thiirane (Z)
• EINECS 227-721-5
• 2,3-Dimethyl-cis-Thiirane
• Thiirane, 2,3-dimethyl-, (2R,3S)-rel-
• 5954-71-2
• cis-2-Butene episulfide
• cis-Dimethylthiirane
• Z-2,3-Dimethyl-thiirane
• cisdimethylthiirane
• cis-2-Butene sulfide
• 2,3-Dimethyl-(2R,3S)-rel-Thiirane
• cis-2,3-Dimethylepisulfide
• DTXSID40884205
• NS00047452
• Thiirane, 2,3-dimethyl-, cis-

• Inchi： 1S/C4H8S/c1-3-4(2)5-3/h3-4H,1-2H3/t3-,4+
• InChI Key： ZMJBHCIEMIVIFZ-ZXZARUISSA-N
• SMILES： S1[C@@H](C)[C@H]1C

Computed Properties

• Exact Mass: 88.03474
• Monoisotopic Mass: 88.035
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 5
• Rotatable Bond Count: 0
• Complexity: 36.9
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 25.3A^2
• XLogP3: 1.5

Experimental Properties

• Density: 0.9100
• Boiling Point: 67.67°C (estimate)
• Flash Point: 2°C
• Refractive Index: 1.4637 (estimate)
• PSA: 0

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Thiiranes Thiiranes
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Thiiranes